[2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate

• IUPAC Name: [2-ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• InChI: InChI=1S/C28H59N2O6P/c1-6-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28(31)29-25-27(34-7-2)26-36-37(32,33)35-24-23-30(3,4)5/h27H,6-26H2,1-5H3,(H-,29,31,32,33)
• InChI Key: QUVZKDZYEOYGKV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OCC
• Molecular Formula: C28H59N2O6P
• DSSTOX Substance ID: DTXSID30920964
• Molecular Weight: 550.8 g/mol
• CAS RN: 112989-02-3

Description

[2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate, also known as EOPC, is a cationic lipid commonly used in gene therapy. It is a synthetic lipid that can form liposomes, which are used to deliver genetic material to target cells. EOPC has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

[2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate works by forming liposomes, which are small vesicles that can encapsulate genetic material or drugs. These liposomes are then taken up by target cells, where they release their cargo. [2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate has a positive charge, which allows it to interact with negatively charged cell membranes and facilitate uptake.
Biochemical and Physiological Effects:
[2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate has been shown to have minimal toxicity and immunogenicity, making it a safe and effective delivery vehicle for genetic material and drugs. It has also been shown to have a high transfection efficiency, which means that it can deliver genetic material to a large number of cells.

Advantages and Limitations for Lab Experiments

One advantage of using [2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate in lab experiments is its ability to form stable liposomes, which can protect genetic material and drugs from degradation. Another advantage is its high transfection efficiency, which allows for efficient delivery of genetic material to target cells. However, one limitation of using [2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate is its relatively high cost compared to other lipid-based delivery systems.

Future Directions

There are many potential future directions for the use of [2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate in scientific research. One direction is the development of new lipid formulations that can improve the stability and efficacy of liposomes. Another direction is the optimization of transfection protocols to improve the efficiency of gene delivery. Additionally, [2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate could be used in combination with other delivery systems to enhance the delivery of genetic material and drugs. Overall, the potential applications of [2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate in scientific research are vast, and continued research in this area is essential for the development of new therapies and treatments.

Synthesis Methods

[2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate can be synthesized using a variety of methods, including the solid-phase synthesis method and the solution-phase synthesis method. The solid-phase synthesis method involves the use of a resin-bound lipid, which is then cleaved and purified to obtain [2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate. The solution-phase synthesis method involves the use of a mixture of lipids, which are then purified to obtain [2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate. Both methods have been successful in producing high-quality [2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate.

Scientific Research Applications

[2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate has been used in a variety of scientific research applications, including gene therapy, drug delivery, and vaccine development. In gene therapy, [2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate is used to deliver genetic material to target cells, which can then be used to treat genetic diseases. In drug delivery, [2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate is used to deliver drugs to target cells, which can then be used to treat various diseases. In vaccine development, [2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate is used to deliver antigens to target cells, which can then be used to stimulate an immune response.